Lead monoxide Lead monoxide Lead (II) oxide is amphoteric in nature, capable of reacting with both acid and base. It exists in two forms, litharge and massicot. Lead (II) oxide is commonly used in making lead glass and glazing pottery. Addition of PbO (as a dopant) to Ni-Cu-Zn ferrite increases the densification rate and final sintered density, whereas activation energy of densification was reduced.
Lead (II) oxide is an oxide of lead with lead in +2 oxidation state. It is amphoteric in nature, capable of reacting with both acid and base. It exists in two forms, litharge and massicot. Lead (II) oxide is commonly used in making lead glass, lead white and red lead.
Lead(II) oxide exists in two forms: red, tetragonal PbO and yellow rhombic PbO. It is amphoteric in nature but basic character is more prominent. It reacts with water and carbon dioxide to form basic lead(II) carbonate. Industrial preparation of PbO is by oxidation of molten lead with O2 or thermal decomposition of lead(II) nitrate, carbonate or hydroxide.
Lead(II) oxide is a crystalline solid, which can be prepared by decomposition of lead carbonate or by heating molten lead in the presence of air. It can be used in the synthesis of lead(II) ethanoate by reaction with ethanoic acid.
Litharge appears as odorless gray or yellow green or red-brown solid. Sinks in water. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 1317-36-8
VCID: VC20865049
InChI: InChI=1S/O.Pb
SMILES: O=[Pb]
Molecular Formula: PbO
OP
Molecular Weight: 223 g/mol

Lead monoxide

CAS No.: 1317-36-8

Cat. No.: VC20865049

Molecular Formula: PbO
OP

Molecular Weight: 223 g/mol

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Lead monoxide - 1317-36-8

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Description Lead (II) oxide is amphoteric in nature, capable of reacting with both acid and base. It exists in two forms, litharge and massicot. Lead (II) oxide is commonly used in making lead glass and glazing pottery. Addition of PbO (as a dopant) to Ni-Cu-Zn ferrite increases the densification rate and final sintered density, whereas activation energy of densification was reduced.
Lead (II) oxide is an oxide of lead with lead in +2 oxidation state. It is amphoteric in nature, capable of reacting with both acid and base. It exists in two forms, litharge and massicot. Lead (II) oxide is commonly used in making lead glass, lead white and red lead.
Lead(II) oxide exists in two forms: red, tetragonal PbO and yellow rhombic PbO. It is amphoteric in nature but basic character is more prominent. It reacts with water and carbon dioxide to form basic lead(II) carbonate. Industrial preparation of PbO is by oxidation of molten lead with O2 or thermal decomposition of lead(II) nitrate, carbonate or hydroxide.
Lead(II) oxide is a crystalline solid, which can be prepared by decomposition of lead carbonate or by heating molten lead in the presence of air. It can be used in the synthesis of lead(II) ethanoate by reaction with ethanoic acid.
Litharge appears as odorless gray or yellow green or red-brown solid. Sinks in water. (USCG, 1999)
CAS No. 1317-36-8
Molecular Formula PbO
OP
Molecular Weight 223 g/mol
IUPAC Name oxolead
Standard InChI InChI=1S/O.Pb
Standard InChI Key YEXPOXQUZXUXJW-UHFFFAOYSA-N
SMILES O=[Pb]
Canonical SMILES O=[Pb]
Boiling Point 1472 °C
1470 °C
Colorform Exists in 2 forms: red to reddish-yellow, tetragonal crystals at ordinary temperature; yellow, orthorhombic crystals, stable above 489 °C
Yellow orthorhombic crystals
Melting Point 887 °C
888 °C

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